

Sparfloxacin clinical efficacy randomized controlled trials

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sparfloxacin

CAS No.: 110871-86-8

Cat. No.: S543639

[Get Quote](#)

Efficacy of Sparfloxacin in Community-Acquired Pneumonia

Study Focus / Comparator	Patient Population	Treatment Regimen	Clinical Success Rate	Citation
--------------------------	--------------------	-------------------	-----------------------	----------

| **General CAP (Elderly or prior treatment failure)** | 211 hospitalized patients aged >65 years or with prior antibiotic failure [1] | **Sparfloxacin:** 400 mg loading dose, then 200 mg/day (10 days total) **Comparator:** Amoxicillin 1g tid + Ofloxacin 200 mg bid (10 days) | **91.9% (Sparfloxacin) 81.5% (Comparator)** | [1] | | **Bacteremic Pneumococcal CAP** | 107 adult patients with blood culture-confirmed *S. pneumoniae* [2] [3] | **Sparfloxacin:** 400 mg loading dose, then 200 mg/day (mean 10 days) **Comparator:** Amoxicillin, Amoxicillin/Clavulanate, or Erythromycin (mean 10 days) | **End of Treatment:** 80% (**Sparfloxacin**) vs. 78% (Comparator) **At Follow-up:** 79% (**Sparfloxacin**) vs. 76% (Comparator) | [2] [3] |


Detailed Experimental Protocols

The efficacy data in the table above are derived from rigorous clinical trial designs:

- **Study Design for General CAP Trial [1]:** This was a **prospective, placebo-controlled, double-blind, randomized study**. Patients were assigned to either the **sparfloxacin** group or the combination therapy group to minimize bias. The primary outcome was clinical efficacy assessed at the end of the 10-day treatment period.
- **Study Design for Bacteremic Pneumococcal Analysis [2] [3]:** This was a pooled analysis of **four comparative clinical trials**. Success was determined using a composite of clinical assessment, microbiological eradication, and resolution of radiologic changes.
- **Dosage Regimen:** Across the studies, the **sparfloxacin** regimen was consistent: a **400 mg loading dose on the first day, followed by 200 mg once daily** [1] [2] [4]. Treatment typically lasted 7 to 14 days, with a mean of 10 days.

Critical Safety and Prescribing Considerations

While effective, the use of **sparfloxacin** is constrained by its safety profile. The following diagram outlines the major risks and key drug interactions you must consider.



[Click to download full resolution via product page](#)

- **Photosensitivity:** **Sparfloxacin** carries a strong risk of phototoxicity. Patients must avoid direct and artificial sunlight during and for **5 days after treatment**, and discontinue use at the first sign of skin reaction [4] [5].
- **QTc Prolongation:** It is contraindicated in patients with proarrhythmic conditions and those taking medications known to prolong the QTc interval (e.g., amiodarone, erythromycin, tricyclic antidepressants) [4] [5].
- **Other Warnings:** Like other fluoroquinolones, **sparfloxacin** is associated with tendonitis, tendon rupture, and central nervous system effects such as dizziness [4] [5].

- **Dosage Adjustment:** A dosage adjustment is required for patients with renal impairment ($\text{CrCl} < 50$ mL/min) to a regimen of 400 mg loading dose followed by 200 mg every 48 hours [4].

Conclusion for Clinical Practice

In summary, the clinical trial data indicates:

- **Efficacy: Sparfloxacin** is an effective oral option for treating community-acquired pneumonia, showing high success rates in broad populations and specifically in bacteremic pneumococcal disease, with a convenient once-daily dosing regimen [1] [2].
- **Safety Profile:** Its use is limited by significant safety concerns, particularly photosensitivity and QTc prolongation, which necessitate careful patient selection and counseling [4] [5].
- **Place in Therapy:** Given its efficacy but notable risks, **sparfloxacin** may be considered an alternative for empirical therapy in moderately severe CAP, especially when its specific safety profile is manageable for the individual patient [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Comparative efficacy of sparfloxacin in comparison with ... [pubmed.ncbi.nlm.nih.gov]
2. Sparfloxacin as alternative treatment to standard therapy ... [pubmed.ncbi.nlm.nih.gov]
3. Sparfloxacin as alternative treatment to standard therapy ... [sciencedirect.com]
4. Sparfloxacin Dosage Guide + Max Dose, Adjustments [drugs.com]
5. Sparfloxacin (oral route) - Side effects & dosage [mayoclinic.org]

To cite this document: Smolecule. [Sparfloxacin clinical efficacy randomized controlled trials].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b543639#sparfloxacin-clinical-efficacy-randomized-controlled-trials>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com